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Compound of Interest

Compound Name:
Amyloid b-Protein (1-14)

Trifluoroacetate

CAS No.: 186319-74-4

Cat. No.: B1496796

Get Quote

Content Type: Technical Reference & Experimental Guide Target Audience: Senior

Researchers, Medicinal Chemists, and Structural Biologists

Executive Summary
Amyloid

-Protein (1-14) (A

) is a synthetic peptide fragment corresponding to the hydrophilic N-terminal domain of the full-
length Alzheimer’s related peptides (A

). Unlike the full-length peptide, A

does not aggregate into amyloid fibrils, making it the primary model system for investigating
metal ion coordination (Cu

, Zn

, Fe
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) without the confounding variables of oligomerization kinetics.

Supplied as a Trifluoroacetate (TFA) salt, this peptide requires rigorous physicochemical

processing before biological application. The TFA counter-ion, a byproduct of solid-phase

peptide synthesis (SPPS) cleavage, is cytotoxic and infrared-active, potentially skewing cell

viability assays and FTIR spectral data. This guide details the chemical properties, mandatory

salt-exchange protocols, and metal-binding methodologies required to generate reproducible,

high-fidelity data.

Chemical Identity & Physicochemical Profile
2.1 Sequence & Nomenclature

Sequence (Human): Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His[1]

1-Letter Code: DAEFRHDSGYEVHH

N-Terminus: Free Amine (

) or Acetylated (application dependent)

C-Terminus: Free Acid (

) or Amidated (

)

Species Variant Note: The rodent (Murine/Rat) sequence differs at three positions (R5G,

Y10F, H13R), drastically altering metal binding affinity. Ensure the correct species sequence

is selected for your model.

2.2 Physical Properties (TFA Salt Form)
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Property Value / Characteristic Impact on Protocol

Molecular Weight 1602.6 Da (Free base) Mass Spec verification target.

Net Charge (pH 7.4) ~ -2 to -3

Highly soluble in aqueous

buffers; pI

5.5.

Counter-ion
Trifluoroacetate (

)

Strong IR absorbance at 1670

(interferes with Amide I band).

Solubility > 2 mg/mL in Dissolves easily, but acidic pH

(~2.0) requires buffering.[2]

Metal Binding
High Affinity (

nM range)

Contains the minimal

binding motif (His6, His13,

His14).

Critical Protocol: TFA Removal & Salt Exchange
Why this matters: Synthetic peptides delivered as TFA salts can contain 10–40% TFA by

weight. In cell culture, this acidifies the medium and inhibits cellular proliferation. In structural

studies (FTIR/CD), TFA obscures secondary structure signals.

The "HCl Exchange" Method (Self-Validating) This protocol replaces the TFA counter-ion with

Chloride (

), which is biocompatible and spectroscopically silent.

Dissolution: Dissolve A

TFA salt in 10 mM HCl at a concentration of 1–2 mg/mL.

Mechanism:[2][3][4] The excess

ions displace

ions associated with the protonated His/Arg residues.
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Incubation: Vortex gently and let stand at Room Temperature (RT) for 5 minutes.

Lyophilization: Freeze the solution in liquid nitrogen and lyophilize (freeze-dry) overnight.

Mechanism:[2][3][4] TFA is volatile and is removed under vacuum; HCl is less volatile but

excess is removed, leaving the peptide as a HCl salt.

Repetition:Repeat steps 1–3 twice.

Validation: This ensures >98% exchange efficiency.

Final Reconstitution: Reconstitute the final lyophilized powder in PBS or HEPES (pH 7.4) for

immediate use.[1]

Structural Biology: The Metal Coordination Hypothesis
A

is the "Metal Sinc" of the amyloid peptide. It contains three Histidine residues (His6, His13,
His14) and the N-terminal Aspartate (Asp1), which form the coordination sphere for transition
metals.

Copper (Cu

): Coordinates via a distorted square-planar geometry involving His6, His13, His14, and the
N-terminal amine or Asp1 carboxylate. This complex is redox-active and can catalyze the
production of Reactive Oxygen Species (ROS).[5]

Zinc (Zn

): Coordinates primarily through the Histidine imidazole nitrogens. Zn binding can precipitate
the peptide but is generally redox-inert.

Experimental Workflow: Metal Binding Assay
To validate the integrity of your A

batch, perform a Tyrosine Fluorescence Quenching assay:
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Baseline: Measure intrinsic fluorescence of Tyr10 (Ex: 280 nm, Em: 305 nm) in 20 mM

HEPES, pH 7.4.

Titration: Titrate

or

(0.1 to 2.0 equivalents).

Readout: Paramagnetic

will quench Tyr10 fluorescence significantly upon binding.

binding may induce a slight shift or intensity change due to conformational restriction.

Visualization: Workflow & Mechanism
The following diagram illustrates the critical path from the raw synthetic TFA salt to a validated

metal-coordination model, highlighting the specific chemical transformations and checkpoints.
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Figure 1: Critical workflow for converting cytotoxic A
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(1-14)-TFA salts into biocompatible HCl salts for metal coordination studies. The loop indicates
the mandatory repetition of the lyophilization step to ensure complete TFA removal.

Analytical Quality Control (QC)
Before commencing biological assays, verify the peptide status:

Method Acceptance Criteria Note

HPLC Single peak >95% purity
Retention time shifts slightly

between TFA and HCl forms.

ESI-MS Da

Look for

at

.

UV Spectroscopy Absorbance peak at 276 nm

Characteristic of Tyrosine

(Tyr10).

.

References
Synthesis and Properties:Genscript. "Beta-Amyloid (1-14), Mouse, Rat Peptide Properties."

Accessed Feb 18, 2026.

Metal Coordination:Hane, F. et al. (2013).[6] "Cu2+ Affects Amyloid-β (1–42) Aggregation by

Increasing Peptide-Peptide Binding Forces." PLoS ONE.

TFA Removal Protocol:LifeTein. "How to remove peptide TFA salt? Technical Guide."

Accessed Feb 18, 2026.

Handling & Solubility:Bachem. "Care and Handling of Amyloid Peptides." Accessed Feb 18,

2026.

Structural Insights:Strodel, B. et al. (2010). "Molecular Insights into Cu/Zn Metal Response to

the Amyloid β-Peptide." Journal of Chemical Theory and Computation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0059005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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